Cas no 2310156-93-3 (3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine)

• Product Name: 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine
• CAS No: 2310156-93-3
• MF: C₁₂H₁₅F₂NO₂S
• MW: 275.314809083939
• CID: 5338483
• Update Time: 2025-05-26

3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-(difluoromethyl)-1-[[(3-methylphenyl)methyl]sulfonyl]-
• 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine

• Inchi： 1S/C12H15F2NO2S/c1-9-3-2-4-10(5-9)8-18(16,17)15-6-11(7-15)12(13)14/h2-5,11-12H,6-8H2,1H3
• InChI Key： HMPWJTZWZRQLFZ-UHFFFAOYSA-N
• SMILES： N1(S(CC2=CC=CC(C)=C2)(=O)=O)CC(C(F)F)C1

Additional information on 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine

Introduction to 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine (CAS No: 2310156-93-3)

3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine, identified by its CAS number 2310156-93-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylazetidines, a heterocyclic scaffold known for its versatile biological activities. The presence of a difluoromethyl group and a 3-methylphenyl moiety in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine contribute to its potential as an intermediate in the synthesis of bioactive molecules. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This modification has been extensively studied in the development of small-molecule inhibitors and therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The 3-methylphenyl substituent adds another layer of complexity to the compound's interactions with biological targets. This aromatic ring system can engage in π-stacking interactions with proteins, influencing the compound's binding affinity and selectivity. Additionally, the methylation at the para position of the phenyl ring may further refine the compound's pharmacophore, enabling precise targeting of specific biological pathways. Such structural elements are critical in designing molecules with enhanced efficacy and reduced off-target effects.

In recent years, there has been growing interest in sulfonylazetidines as scaffolds for novel therapeutic agents. These heterocycles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine is no exception, and preliminary studies suggest that it may possess significant pharmacological potential. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic applications.

One of the most compelling aspects of this compound is its potential in oncology research. Sulfonylazetidines have shown promise as inhibitors of key enzymes involved in cancer cell proliferation and survival. The difluoromethyl group enhances the compound's ability to interfere with these enzymatic pathways by improving its binding stability and lipophilicity. Furthermore, the 3-methylphenyl moiety may contribute to selective targeting by interacting with specific residues in the active site of cancer-related enzymes. These features make 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine a valuable tool for developing next-generation anticancer therapies.

Another area where this compound shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Sulfonylazetidines have demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. The structural features of 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine, particularly the presence of both the difluoromethyl and 3-methylphenyl groups, may enhance its ability to interact with inflammatory targets effectively.

Recent advances in computational chemistry and molecular modeling have accelerated the process of identifying promising drug candidates like 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine. These techniques allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high precision. By leveraging these computational tools, scientists can rapidly screen large libraries of compounds and prioritize those with the greatest therapeutic potential.

The synthesis of 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition metal-catalyzed cross-coupling reactions, fluorination methods, and heterocyclic chemistry have enabled researchers to construct intricate molecular frameworks efficiently. These advancements have not only improved yields but also enhanced scalability for further development.

In conclusion, 3-(difluoromethyl)-1-(3-methylphenyl)methanesulfonylazetidine (CAS No: 2310156-93-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the difluoromethyl group and the 3-methylphenyl moiety, make it a promising candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.